Cas no 1217833-86-7 ((2S)-2-(2,6-Difluorophenyl)pyrrolidine)

• Product Name: (2S)-2-(2,6-Difluorophenyl)pyrrolidine
• CAS No: 1217833-86-7
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 4760733
• Update Time: 2026-02-26

(2S)-2-(2,6-Difluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,6-Difluorophenyl)pyrrolidine
• (S)-2-(2,6-Difluorophenyl)pyrrolidine

• Inchi： 1S/C10H11F2N/c11-7-3-1-4-8(12)10(7)9-5-2-6-13-9/h1,3-4,9,13H,2,5-6H2/t9-/m0/s1
• InChI Key： APJIUSMTBHARPY-VIFPVBQESA-N
• SMILES： FC1C=CC=C(C=1[C@@H]1CCCN1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 2
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (2S)-2-(2,6-Difluorophenyl)pyrrolidine

Comprehensive Overview of (2S)-2-(2,6-Difluorophenyl)pyrrolidine (CAS No. 1217833-86-7)

The compound (2S)-2-(2,6-Difluorophenyl)pyrrolidine (CAS No. 1217833-86-7) is a chiral pyrrolidine derivative featuring a 2,6-difluorophenyl substituent. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The stereospecific (2S)-configuration and the presence of fluorine atoms make it particularly valuable for drug discovery, where fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated pyrrolidine derivatives like (2S)-2-(2,6-Difluorophenyl)pyrrolidine has surged, driven by trends in precision medicine and sustainable chemistry. Researchers are exploring its applications in kinase inhibitors, GPCR modulators, and central nervous system (CNS) therapeutics. The compound's chiral purity and structural versatility align with the growing focus on enantioselective synthesis and green chemistry practices, making it a topic of interest in academic and industrial forums.

One of the most frequently asked questions about CAS No. 1217833-86-7 revolves around its synthetic routes. The compound is typically synthesized via asymmetric hydrogenation or enzymatic resolution to achieve high enantiomeric excess (ee). Advanced techniques like flow chemistry and catalysis are also being investigated to optimize its production. These methods address the need for scalable and cost-effective processes, a key concern for manufacturers and researchers alike.

The pharmacokinetic properties of (2S)-2-(2,6-Difluorophenyl)pyrrolidine are another hot topic. Its lipophilicity and hydrogen-bonding capacity contribute to its potential as a drug candidate, particularly in therapies targeting neurodegenerative diseases and inflammatory disorders. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its interactions with biological targets, further highlighting its relevance in modern drug design.

From an environmental perspective, the compound's biodegradability and eco-toxicity profile are under scrutiny. Regulatory agencies and sustainability advocates emphasize the importance of assessing such parameters for fluorinated compounds, given their persistence in ecosystems. This aligns with the broader industry shift toward green chemistry and sustainable manufacturing practices.

In summary, (2S)-2-(2,6-Difluorophenyl)pyrrolidine (CAS No. 1217833-86-7) represents a compelling case study in the intersection of chiral chemistry, fluorine medicinal chemistry, and sustainable synthesis. Its multifaceted applications and alignment with contemporary research priorities ensure its continued relevance in scientific discourse.